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Compound of Interest

Compound Name: Azido-PEG5-NHS ester

Cat. No.: B605871 Get Quote

For researchers, scientists, and professionals in drug development, the purity of chemical

reagents is paramount to ensure the reliability and reproducibility of experimental results.

Azido-PEG5-NHS ester is a bifunctional crosslinker critical in bioconjugation, diagnostics, and

drug delivery systems. Its azide group allows for "click" chemistry reactions, while the N-

hydroxysuccinimide (NHS) ester enables covalent linkage to primary amines on biomolecules.

This guide provides a comparative characterization of Azido-PEG5-NHS ester purity, offering

insights into common analytical techniques and presenting a framework for evaluating different

sources of this reagent.

Comparative Purity of Commercially Available
Azido-PEG5-NHS Ester
The purity of Azido-PEG5-NHS ester can vary between suppliers. The following table

summarizes the stated purity from several commercial vendors. It is important to note that while

suppliers provide a purity specification, the analytical method used to determine this purity can

differ.
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Supplier
Stated Purity
(%)

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Supplier A

(BroadPharm)
98%[1] 1433996-86-1[1] C17H28N4O9[1] 432.4[1]

Supplier B (CD

Bioparticles)
98%[2] 1433996-86-1 C17H28N4O9 432.4

Supplier C

(Precise PEG)
> 90%* 1433996-86-1 C17H28N4O9 432.43

Supplier D

(MedchemExpre

ss)

≥95% 1433996-86-1 C17H28N4O9 432.43

Supplier E

(Santa Cruz

Biotechnology)

Not specified 1433996-86-1 C17H28N4O9 432.43

*Supplier C notes that while the initial purity is over 95%, it may decrease over time due to the

instability of the NHS ester, guaranteeing a minimum of 90% upon shipping.

Experimental Protocols for Purity Assessment
To independently verify the purity of Azido-PEG5-NHS ester, a combination of analytical

techniques is recommended. The following are detailed protocols for High-Performance Liquid

Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass

Spectrometry (MS).

1. High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for assessing the purity of small molecules by separating the main

compound from its impurities.

Instrumentation: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
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Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient:

0-5 min: 5% B

5-25 min: 5% to 95% B

25-30 min: 95% B

30-31 min: 95% to 5% B

31-35 min: 5% B

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 214 nm and 254 nm.

Sample Preparation: Dissolve 1 mg of Azido-PEG5-NHS ester in 1 mL of a 50:50 mixture of

water and acetonitrile. Inject 10 µL.

Purity Calculation: Purity is determined by the area percentage of the main peak relative to

the total area of all peaks.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the chemical structure of the Azido-PEG5-NHS ester
and to detect the presence of structurally related impurities.

Instrumentation: 400 MHz or higher NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of the

deuterated solvent.

Data Acquisition: Acquire a standard ¹H NMR spectrum.
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Expected Chemical Shifts (in CDCl₃):

~2.85 ppm (singlet, 4H, NHS ester protons)

~3.40 ppm (triplet, 2H, -CH₂-N₃)

~3.65 ppm (multiplet, 20H, PEG chain protons)

~3.88 ppm (triplet, 2H, -O-CH₂-CH₂-N₃)

~4.40 ppm (triplet, 2H, -COO-CH₂-)

Purity Assessment: The presence of unexpected peaks may indicate impurities. Integration

of impurity peaks relative to the main compound's peaks can provide a semi-quantitative

estimate of purity.

3. Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the target compound.

Instrumentation: Electrospray Ionization Mass Spectrometer (ESI-MS).

Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,

acetonitrile or methanol) and introduce it into the mass spectrometer via direct infusion or

coupled with an HPLC system.

Expected Mass: The calculated monoisotopic mass of Azido-PEG5-NHS ester
(C₁₇H₂₈N₄O₉) is approximately 432.18 g/mol . The ESI-MS spectrum should show a

prominent peak corresponding to the [M+H]⁺ ion at m/z 433.19 and/or the [M+Na]⁺ ion at

m/z 455.17.

Purity Assessment: The presence of other significant ions may indicate impurities.

Visualizing the Purity Assessment Workflow
The following diagrams illustrate the logical flow of the experimental procedures for

characterizing the purity of Azido-PEG5-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Purity of Azido-PEG5-NHS
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605871#characterization-of-azido-peg5-nhs-ester-
purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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